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Compound of Interest

Compound Name: 4-Fluoro-2-iodoanisole
CAS No.: 3824-22-4
Cat. No.: B1605530
Get Quote
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Executive Summary: Nomenclature Resolution

Status: Synonymous Nomenclature CAS Registry Number: 3824-22-4

In the context of chemical procurement and database searching, 2-iodo-4-fluoroanisole and 4-
fluoro-2-iodoanisole refer to the exact same chemical entity.

The confusion arises from variable ordering of substituents in common nomenclature. Under
IUPAC conventions for anisole derivatives, the methoxy group defines position 1.

¢ Position 2: lodine (lodo-)[1][2][3]
e Position 4: Fluorine (Fluoro-)[3][4]

Critical Distinction: This molecule must not be confused with its regioisomer, 2-fluoro-4-
lodoanisole (where the halogen positions are swapped). The distinction is vital for Structure-
Activity Relationship (SAR) studies, as it dramatically alters the vector of the cross-coupling
handle (lodine) relative to the metabolic blocker (Fluorine).
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Structural Analysis & Physicochemical Profile

The scaffold is defined by a 1,2,4-substitution pattern on the benzene ring. The methoxy group

(

) acts as the primary directing group during synthesis and the anchor for numbering.

Visualizing the Scaffold (Graphviz)

Synonymous Nomenclature

4-fluoro-2-iodoanisole
2-iodo-4-fluoroanisole

| C2: lodine (-1)
(Reactive Handle)

CAS: 3824-22-4

C1: Methoxy (-OMe)
(Anchor)

C4: Fluorine (-F)
(Metabolic Blocker)

Click to download full resolution via product page

Figure 1: Structural mapping confirming that both common names resolve to CAS 3824-22-4.

Key Properties Table
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Property Data Relevance
Molecular Formula C7HeFIO Core stoichiometry
Molecular Weight 252.03 g/mol Mass balance calculations
Low melting point (approx. 23-
Colorless to pale yellow o
Appearance o ] 25°C) often leads to liquid
liquid/solid
state at RT.[2][5]
N ) ] High boiling point allows for
Boiling Point ~230°C (Predicted)

high-temp coupling reactions.

1H NMR Diagnostic

0 3.85 (s, 3H, OMe)

The methoxy singlet is the

anchor signal.

Reactivity

C—I bond (weak) vs C—F bond
(strong)

Chemoselective Pd-catalyzed
coupling occurs exclusively at
C-l.

Synthetic Pathways & Regiocontrol

The synthesis of this scaffold relies on Electrophilic Aromatic Substitution (EAS). The key to

obtaining the correct isomer lies in the directing effects of the substituents on the precursor.

The "Vs" Comparison: Regioselective Synthesis

While the names in the prompt are synonyms, the synthetic logic differs entirely if one were

targeting the 2-iodo isomer (CAS 3824-22-4) versus the 4-iodo isomer.

o Pathway A (Target: 2-iodo-4-fluoroanisole):

[e]

Precursor: 4-Fluoroanisole.

o Mechanism: The Methoxy group is a stronger activator than Fluorine. It directs ortho and

para. The para position is blocked by Fluorine. Therefore, iodination occurs ortho to the

Methoxy group (Position 2).

o Result: High regioselectivity for the target.
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o Pathway B (Target: 4-iodo-2-fluoroanisole - The Isomer):
o Precursor: 2-Fluoroanisole.

o Mechanism: The Methoxy group directs ortho and para. The ortho position (C6) is
sterically crowded and electronically less favored than the para position (C4).

o Result: lodination occurs para to the Methoxy group.

Synthesis Workflow Diagram

Precursor B:
2-Fluoroanisole

Precursor A:
4-Fluoroanisole

lodination Reagent
(NIS or 12/AgS0O4)

: Directing Effect: : : Directing Effect: :
| OMe directs Ortho ! | OMe directs Para !
| (Parais blocked) ! I I

ISOMER:
4-lodo-2-Fluoroanisole
(lat C4, F at C2)

TARGET (CAS 3824-22-4):
2-lodo-4-Fluoroanisole
(lat C2, F at C4)

Click to download full resolution via product page

Figure 2: Divergent synthesis showing how precursor choice dictates the final substitution
pattern.

Applications in Drug Discovery[6]

The 4-fluoro-2-iodoanisole scaffold is a "privileged structure" in medicinal chemistry due to its
dual functionality.

Chemoselectivity (The lodine Handle)

The C—I bond is significantly weaker (approx. 57 kcal/mol) than the C—F bond (approx. 115
kcal/mol). In Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-
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Hartwig), the oxidative addition of Pd(0) occurs exclusively at the C—I bond.

 Utility: This allows the molecule to serve as a modular building block. The anisole ring can be
attached to a heteroaryl core, leaving the fluorine atom intact.

Metabolic Blocking (The Fluorine Role)

The fluorine atom at the C4 position serves two biological purposes:

o Metabolic Stability: It blocks P450-mediated oxidation at the para position, a common
metabolic soft spot in electron-rich aromatic rings.

» Electronic Modulation: It lowers the electron density of the aromatic ring slightly compared to
unsubstituted anisole, potentially improving half-life without deactivating the ring toward the
initial iodination synthesis.

Experimental Protocol: Synthesis of 2-lodo-4-
Fluoroanisole

Objective: Regioselective iodination of 4-fluoroanisole.

Materials

e 4-Fluoroanisole (1.0 equiv)
e N-lodosuccinimide (NIS) (1.1 equiv)
 Trifluoroacetic acid (TFA) (catalytic, 10 mol%) or Silver Sulfate (Ag2S04)

o Acetonitrile (Solvent)

Step-by-Step Methodology

e Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-
fluoroanisole (10 mmol) in Acetonitrile (20 mL).

e Activation: Add NIS (11 mmol) in one portion.
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Catalysis: Add TFA (1 mmol) dropwise. Note: For higher regioselectivity in sensitive
substrates, Ag2S04 can be used to generate a more electrophilic iodine species.

Reaction: Stir the mixture at room temperature for 4—6 hours. Monitor reaction progress via
TLC (Hexane/EtOAc 9:1) or LC-MS.[6] The product will appear less polar than the starting
material.

Quenching: Quench the reaction with saturated agueous Sodium Thiosulfate (
) to remove excess iodine (solution turns from reddish/brown to clear).
Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).
Purification: Wash combined organics with brine, dry over anhydrous

, and concentrate in vacuo.

Isolation: Purify the residue via silica gel flash chromatography (Eluent: 100% Hexanes to
5% EtOAc/Hexanes).

Self-Validating Check:

1H NMR Verification: Look for the loss of symmetry in the aromatic region. The product
should show three distinct aromatic signals (dd, td, dd patterns) and a singlet for the
methoxy group. If you see a symmetric pattern, you likely have starting material or the wrong
isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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